2-(5-(4-acetylpiperazin-1-yl)-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[5-(4-acetylpiperazin-1-yl)-1,6-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H30N6O5/c1-14-11-24-20-18(19(14)27-8-6-26(7-9-27)15(2)29)21(31)28(22(32)25(20)3)13-17(30)23-12-16-5-4-10-33-16/h11,16H,4-10,12-13H2,1-3H3,(H,23,30)
• InChI Key: FBCMDJYLKDEFQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1N3CCN(CC3)C(=O)C)C(=O)N(C(=O)N2C)CC(=O)NCC4CCCO4
• Molecular Formula: C22H30N6O5
• Molecular Weight: 458.5 g/mol
• CAS No.: 1021206-43-8

Description

2-(5-(4-acetylpiperazin-1-yl)-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H30N6O5 and its molecular weight is 458.519. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Imaging Applications

A novel series of compounds, including those similar in structure to the specified chemical, have been reported as selective ligands of the translocator protein (18 kDa), demonstrating potential in vivo imaging applications using positron emission tomography (PET). This highlights the compound's role in developing diagnostic tools for neuroinflammatory conditions (Dollé et al., 2008).

Synthesis and Biological Evaluation

Research on solvent-free synthesis techniques has led to the creation of new derivatives showing moderate-to-significant cytotoxic and antibacterial activity, indicating the compound's utility in drug development and antimicrobial studies (Aggarwal et al., 2014).

Immunoregulatory Properties

A pyrimidylpiperazine derivative exhibited dual cytokine regulator properties, influencing tumor necrosis factor (TNF)-alpha and interleukin-10 production. This suggests its therapeutic potential in treating conditions like septic shock, rheumatoid arthritis, and Crohn's diseases by modulating immune responses (Fukuda et al., 2000).

Anticonvulsant Activity

S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, related in structural functionality, have been synthesized and evaluated for anticonvulsant activity. This work emphasizes the compound's relevance in neurological disorder research, specifically in exploring new treatments for epilepsy (Severina et al., 2020).

Antimicrobial and Antiviral Applications

Further studies have synthesized new derivatives with demonstrated antimicrobial and antiviral activities, underscoring the compound's potential in combating infectious diseases and contributing to the development of new antimicrobial agents (Abdel-rahman et al., 2002).